4-benzoylbenzyl 3-{[(4-methylphenyl)sulfonyl]methyl}benzoate

• IUPAC Name: (4-benzoylphenyl)methyl 3-[(4-methylphenyl)sulfonylmethyl]benzoate
• InChI: InChI=1S/C29H24O5S/c1-21-10-16-27(17-11-21)35(32,33)20-23-6-5-9-26(18-23)29(31)34-19-22-12-14-25(15-13-22)28(30)24-7-3-2-4-8-24/h2-18H,19-20H2,1H3
• InChI Key: BKJVDSOMXSQSIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=CC(=CC=C2)C(=O)OCC3=CC=C(C=C3)C(=O)C4=CC=CC=C4
• Molecular Formula: C29H24O5S
• Molecular Weight: 484.6 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonamide compounds involves specific reactions and conditions. For example, Vetrivelan (2019) synthesized a derivative of sulfonamide, methyl (2E)-2-{[N-(2-formylphenyl)-4-methyl benzene sulfonamido] methyl}-3-(naphthalen-1-yl) prop-2-enoate (MFMNPE), through specific experimental and computational approaches (Vetrivelan, 2019). Luo and Huang (2004) reported the synthesis of a related compound, N-p-Methylbenzyl benzamide, using solid-phase synthesis technique, highlighting the versatility in synthesis methods for such compounds (Luo & Huang, 2004).

Molecular Structure Analysis

The molecular structure of these compounds is often studied using various spectroscopic methods. For instance, Sarojini et al. (2013) characterized a sulfonamide compound using various spectroscopic studies and Density Functional Theory (DFT) calculations (Sarojini, Krishnan, Kanakam, & Muthu, 2013).

Chemical Reactions and Properties

Chemical reactions of these compounds are complex, often involving a range of interactions. For example, Gong et al. (2018) described a sulfonylation reaction involving a three-component reaction, showcasing the chemical reactivity of such compounds (Gong et al., 2018).

Physical Properties Analysis

Physical properties like thermal stability and crystalline structure play a significant role in the application of these compounds. The thermal stability of a related sulfonamide compound was analyzed by Sarojini et al. (2012) through thermo gravimetric analysis (TGA) and differential thermal analysis (DTA) (Sarojini, Krishnan, Kanakam, & Muthu, 2012).

Chemical Properties Analysis

Chemical properties, including reactivity and bonding, are crucial in understanding these compounds. For instance, Wolf (2001) investigated the intramolecular forces governing the conformation of similar sulfur-containing compounds, providing insight into their chemical behavior (Wolf, 2001).

Scientific Research Applications

Pharmacological Research

In the realm of pharmacology, compounds like sodium benzoate, a related benzoyl compound, have been explored for their therapeutic potential. Sodium benzoate, for instance, has been studied for its role as a D-amino acid oxidase inhibitor, with implications for treating psychiatric disorders such as schizophrenia and possibly Alzheimer's disease. It has been found to improve cognitive and overall functions in early-phase Alzheimer's patients, showcasing the potential of benzoyl derivatives in neurodegenerative disease research (Lin et al., 2014).

Environmental Health and Safety

Compounds structurally related to "4-benzoylbenzyl 3-{[(4-methylphenyl)sulfonyl]methyl}benzoate" have been assessed for their environmental impact and human health safety. Research into perfluorinated chemicals, for example, has highlighted concerns about their persistence in the environment and potential for accumulating in human tissues, leading to adverse health effects. Studies have focused on understanding the distribution, metabolism, and elimination of these compounds to inform safety guidelines and regulatory policies (Chu et al., 2003).

Allergic Reactions and Toxicity

The safety of chemical compounds used in consumer products, including those related to "4-benzoylbenzyl 3-{[(4-methylphenyl)sulfonyl]methyl}benzoate", is a critical area of research. Studies have examined the allergenic potential of various benzoyl derivatives, identifying cases of allergic contact dermatitis and sensitization related to exposure. These findings underscore the importance of identifying and mitigating potential health risks associated with chemical exposures in occupational and consumer settings (Suojalehto et al., 2017).